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Compound of Interest

Compound Name: Pyrazinamide-13C,15N

Cat. No.: B12380957 Get Quote

For researchers and scientists in the field of drug development, ensuring laboratory safety and

proper chemical handling is paramount. This guide provides essential, step-by-step procedures

for the safe disposal of Pyrazinamide-13C,15N, a stable isotope-labeled compound used in

tuberculosis research. Adherence to these protocols is critical for maintaining a safe laboratory

environment and complying with regulatory standards.

Chemical and Physical Properties
Understanding the properties of Pyrazinamide-13C,15N is the first step in safe handling and

disposal. As the isotopic labeling with ¹³C and ¹⁵N does not alter the chemical characteristics of

the molecule, the properties are analogous to those of unlabeled pyrazinamide.

Property Value

Appearance White crystalline powder[1]

Molecular Formula C₄¹³CH₅N₂¹⁵NO

Molecular Weight Approximately 125.10 g/mol

Melting Point 189 - 191 °C[2]

Solubility Slightly soluble in water[1]

Stability Stable under normal conditions[3]

Incompatibilities Strong oxidizing agents[3]
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Personal Protective Equipment (PPE)
Before handling Pyrazinamide-13C,15N for any purpose, including disposal, it is mandatory to

wear appropriate Personal Protective Equipment (PPE) to prevent exposure.

Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are recommended.[3]

Eye Protection: Safety goggles or glasses should be worn.[3]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[3]

Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA-approved

respirator should be used.[3]

Step-by-Step Disposal Protocol
The proper disposal of Pyrazinamide-13C,15N, like other chemical waste, must be conducted

in accordance with all applicable federal, state, and local regulations.[2] The following protocol

outlines the general steps for its disposal in a laboratory setting.

1. Waste Identification and Segregation:

Labeling: Clearly label a dedicated waste container as "Hazardous Waste: Pyrazinamide-
13C,15N". Include the chemical name and any other information required by your institution's

Environmental Health and Safety (EHS) department.

Segregation: Do not mix Pyrazinamide-13C,15N waste with other chemical waste streams

unless explicitly permitted by your EHS guidelines. Incompatible materials can lead to

dangerous reactions.

2. Disposal of Unused or Expired Product:

Solid Waste: For solid Pyrazinamide-13C,15N, carefully transfer the material into the

labeled hazardous waste container. Avoid creating dust.[3]

Solutions: If the compound is in a solution, it should be collected in a compatible, leak-proof

container. Do not dispose of it down the drain.
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3. Disposal of Contaminated Materials:

Labware: Disposable labware (e.g., pipette tips, weighing boats) that has come into contact

with Pyrazinamide-13C,15N should be placed in the designated solid hazardous waste

container.

Empty Containers:

Thoroughly empty the original container.

The first rinse of the container with a suitable solvent should be collected and disposed of

as hazardous waste.[4]

After rinsing, deface or remove the original label.[4] The container can then typically be

disposed of as regular lab glass or plastic waste, but confirm this with your institutional

guidelines.

4. Waste Storage and Collection:

Storage: Store the sealed hazardous waste container in a designated, well-ventilated area,

away from incompatible materials.

Collection: Arrange for the collection of the hazardous waste through your institution's EHS

department. Follow their specific procedures for waste pickup requests.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of Pyrazinamide-
13C,15N.
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Caption: Workflow for the safe disposal of Pyrazinamide-13C,15N.
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By adhering to these procedures, you contribute to a safer research environment and ensure

the responsible management of chemical waste. Always consult your institution's specific

safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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